Cas no 898434-19-0 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide)
N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-3-(ethylsulfonyl)-
- N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
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- Inchi: 1S/C20H20N2O5S2/c1-4-29(24,25)15-7-5-6-14(10-15)19(23)22-20-21-16(12-28-20)13-8-9-17(26-2)18(11-13)27-3/h5-12H,4H2,1-3H3,(H,21,22,23)
- InChI Key: ODCQJBGDMFDPFE-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1
N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2647-0533-2μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-5μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-10μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-20μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-1mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-2mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-3mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-4mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-5mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2647-0533-10mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(ethanesulfonyl)benzamide |
898434-19-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
Recent Advances in the Study of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0)
The compound N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and sulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a candidate for further drug development.
One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against specific protein kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively targets the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The study highlighted its high binding affinity and low cytotoxicity in vitro, making it a viable candidate for further optimization.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide could modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized advanced molecular docking simulations and in vitro assays to validate its neuroprotective effects, suggesting a novel therapeutic avenue for tauopathies.
Pharmacokinetic studies have also been a focal point. A recent publication in Drug Metabolism and Disposition detailed the compound's metabolic stability and bioavailability in rodent models. The results indicated favorable oral absorption and minimal hepatic clearance, which are critical parameters for its progression to clinical trials. However, the study also noted the need for further optimization to address its moderate plasma protein binding, which could impact its efficacy in vivo.
Despite these promising findings, challenges remain. For example, the compound's synthetic route is complex, requiring multi-step organic transformations that may limit large-scale production. Recent efforts in process chemistry, as outlined in a 2024 Organic Process Research & Development article, have focused on streamlining the synthesis to improve yield and purity. These advancements are crucial for ensuring the compound's feasibility as a drug candidate.
In conclusion, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide (CAS: 898434-19-0) represents a multifaceted molecule with significant therapeutic potential. Ongoing research continues to uncover its diverse applications, from kinase inhibition to neuroprotection, while addressing its synthetic and pharmacokinetic challenges. As the field advances, this compound may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.
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